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Compound of Interest

Compound Name: 5-Hydroxydopamine hydrochloride

Cat. No.: B1230218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Hydroxydopamine hydrochloride is a neurotoxic catecholamine analog that is widely used

in experimental research to selectively lesion catecholaminergic nerve terminals. Its uptake by

dopamine and norepinephrine transporters leads to the generation of reactive oxygen species

(ROS), causing oxidative stress and subsequent neuronal damage. These characteristics make

it a valuable tool in modeling Parkinson's disease and studying the mechanisms of

neurodegeneration. This document provides detailed safety and handling procedures, as well

as experimental protocols for the use of 5-Hydroxydopamine hydrochloride in a laboratory

setting.
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Property Value Reference

CAS Number 5720-26-3 [1][2]

Molecular Formula C₈H₁₂ClNO₃ [1][2]

Molecular Weight 205.64 g/mol [1][2]

Appearance Solid powder [1][3]

Melting Point 218 - 220 °C [1][3]

Synonyms

3,4,5-

Trihydroxyphenethylamine

hydrochloride, 5-(2-

Aminoethyl)pyrogallol

hydrochloride

[2][4]

Safety and Handling
5-Hydroxydopamine hydrochloride is a hazardous substance that requires strict safety

precautions to prevent exposure. It is classified as an irritant to the skin, eyes, and respiratory

system.[4]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is mandatory when handling 5-
Hydroxydopamine hydrochloride.
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PPE Component Specification Rationale

Gloves
Nitrile or other chemically

resistant gloves.
To prevent skin contact.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from dust

particles and splashes.[1]

Lab Coat Standard laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95)

To prevent inhalation of the

powdered compound,

especially when weighing or

transferring.[1]

Engineering Controls
Fume Hood: All handling of the solid compound and preparation of its solutions should be

performed in a certified chemical fume hood to minimize inhalation exposure.[4]

Ventilation: Ensure adequate general laboratory ventilation.

Storage and Stability
Storage Conditions: Store in a cool, dry, and well-ventilated area.[4] Keep the container

tightly closed.

Hygroscopic: The compound is hygroscopic and should be protected from moisture.[4]

Incompatibilities: Avoid contact with strong oxidizing agents.[1]

Decomposition: Hazardous decomposition products include carbon oxides, nitrogen oxides,

and hydrogen chloride gas.[1]
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Situation Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[1] Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally.[1] Seek immediate medical

attention.

Inhalation
Move the person to fresh air.[1] If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

[1] Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE.

Carefully sweep up the solid material, avoiding

dust generation, and place it in a sealed

container for disposal.[1] Clean the spill area

with a suitable decontamination solution.

Experimental Protocols
The following protocols are provided as examples. Researchers should adapt them to their

specific experimental needs and institutional safety guidelines.

Protocol 1: Induction of Oxidative Stress in Cell Culture
This protocol describes the use of 5-Hydroxydopamine hydrochloride to induce oxidative

stress in a neuronal cell line, such as SH-SY5Y. This is a common in vitro model for studying

the cellular mechanisms of Parkinson's disease.

Materials:

5-Hydroxydopamine hydrochloride

Neuronal cell line (e.g., SH-SY5Y)
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Cell culture medium and supplements

Sterile, deoxygenated water or saline containing 0.1% sodium metabisulfite (as an

antioxidant to prevent auto-oxidation)

Sterile microcentrifuge tubes

Micropipettes and sterile tips

Cell culture plates

Reactive Oxygen Species (ROS) detection reagent (e.g., DCFH-DA)

Plate reader with fluorescence capabilities

Procedure:

Cell Seeding: Plate the neuronal cells at a suitable density in a multi-well plate and allow

them to adhere and grow for 24-48 hours.

Preparation of 5-Hydroxydopamine Solution:

Note: Prepare the solution immediately before use. 5-Hydroxydopamine is prone to

oxidation.

In a chemical fume hood, weigh the required amount of 5-Hydroxydopamine
hydrochloride powder.

Dissolve the powder in sterile, deoxygenated water or saline containing 0.1% sodium

metabisulfite to create a stock solution (e.g., 10 mM).

Sterile-filter the stock solution through a 0.22 µm syringe filter.

Cell Treatment:

Dilute the stock solution to the desired final concentrations (e.g., 10-200 µM) in the cell

culture medium.
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Remove the old medium from the cells and replace it with the medium containing 5-
Hydroxydopamine hydrochloride.

Incubate the cells for the desired period (e.g., 4-24 hours).

Measurement of Reactive Oxygen Species (ROS):

Following the treatment period, remove the medium.

Wash the cells with a buffered saline solution (e.g., PBS).

Incubate the cells with a ROS detection reagent, such as 10 µM DCFH-DA, for 30 minutes

in the dark.

Measure the fluorescence intensity using a plate reader at the appropriate excitation and

emission wavelengths. An increase in fluorescence indicates an increase in intracellular

ROS levels.

Protocol 2: Catecholamine Uptake Assay
5-Hydroxydopamine is a substrate for catecholamine transporters and can be used as a marker

for their activity. This protocol provides a general framework for a competitive uptake assay.

Materials:

5-Hydroxydopamine hydrochloride

Radiolabeled catecholamine (e.g., ³H-dopamine)

Cells or synaptosomes expressing catecholamine transporters

Uptake buffer (e.g., Krebs-Ringer buffer)

Scintillation fluid and vials

Scintillation counter

Procedure:
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Preparation of Cells/Synaptosomes: Prepare the cells or synaptosomes according to

standard laboratory protocols.

Assay Setup:

In microcentrifuge tubes, add the cells or synaptosomes.

Add varying concentrations of 5-Hydroxydopamine hydrochloride (the competitor).

Add a fixed concentration of the radiolabeled catecholamine.

Uptake Reaction:

Initiate the uptake by incubating the mixture at 37°C for a short period (e.g., 5-15 minutes).

Terminate the uptake by rapid filtration through a glass fiber filter and washing with ice-

cold uptake buffer.

Measurement:

Place the filters in scintillation vials with scintillation fluid.

Measure the radioactivity using a scintillation counter.

Data Analysis:

The amount of radiolabeled catecholamine taken up will decrease with increasing

concentrations of 5-Hydroxydopamine hydrochloride.

Calculate the IC₅₀ value of 5-Hydroxydopamine hydrochloride to determine its potency

in inhibiting catecholamine uptake.

Signaling Pathways and Mechanisms of Action
The primary mechanism of 5-Hydroxydopamine neurotoxicity is the induction of oxidative

stress. Upon entering catecholaminergic neurons, it is oxidized, leading to the formation of

reactive oxygen species (ROS), including superoxide radicals and hydrogen peroxide. This
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overwhelms the cell's antioxidant defenses, causing damage to lipids, proteins, and DNA, and

ultimately leading to cell death.

A key cellular defense mechanism against oxidative stress is the Nrf2/HO-1 signaling pathway.

Under conditions of oxidative stress, the transcription factor Nrf2 translocates to the nucleus

and binds to the antioxidant response element (ARE), leading to the upregulation of antioxidant

enzymes such as heme oxygenase-1 (HO-1).
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Caption: Mechanism of 5-Hydroxydopamine neurotoxicity and the Nrf2/HO-1 defense pathway.
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Experimental Workflow
A typical workflow for an in vitro experiment using 5-Hydroxydopamine hydrochloride
involves several key stages, from initial preparation to data analysis.

Start

Prepare Cell Culture
(e.g., SH-SY5Y cells)

Prepare and Administer
5-Hydroxydopamine Solution

(in fume hood)

Incubate Cells
(Specified time and concentration)

Perform Assay
(e.g., ROS detection, Cell Viability)

Data Acquisition
(e.g., Plate Reader)

Data Analysis
(e.g., IC50 calculation)

End
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Caption: General workflow for an in vitro experiment with 5-Hydroxydopamine.

Quantitative Toxicity Data
The following table summarizes available quantitative toxicity data. It is important to note that

specific LD₅₀ values for 5-Hydroxydopamine hydrochloride are not readily available, and the

provided data is based on in vitro studies, often with the related compound 6-hydroxydopamine

(6-OHDA).

Parameter Value Species/Cell Line Reference

IC₅₀ (Luxaphone

Receptor)
22 µM N/A [1]

IC₅₀ (Cell Death - 6-

OHDA)
100 ± 9 µM SH-SY5Y cells

IC₅₀ (Mitochondrial

Respiration - 6-

OHDA)

192 ± 17 nM
Rat brain

mitochondria

Disposal
All waste materials, including unused 5-Hydroxydopamine hydrochloride, contaminated

solutions, and disposable labware, must be disposed of as hazardous chemical waste in

accordance with local, state, and federal regulations.[4] Do not dispose of down the drain.[1]

Disclaimer
This information is intended for use by qualified laboratory personnel and is not a substitute for

a comprehensive safety training program. All users should consult their institution's safety

guidelines and the manufacturer's Safety Data Sheet (SDS) before handling 5-
Hydroxydopamine hydrochloride.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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